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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-

hexanenitrile (also known as capronitrile). The information is presented in a structured format

to facilitate easy access and comparison, supplemented by detailed experimental protocols for

the determination of these properties.

General Information
n-Hexanenitrile is a linear aliphatic nitrile with the molecular formula C6H11N.[1] At room

temperature, it exists as a colorless to light yellow, clear liquid with a faint, almond-like odor.[1]

[2] It is primarily utilized in organic synthesis and as an intermediate in the manufacturing of

various chemicals, including pharmaceuticals and agrochemicals.[1]

Quantitative Physical Properties
The key physical properties of n-hexanenitrile are summarized in the tables below for quick

reference.

Table 1: General Physical Properties of n-Hexanenitrile
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Property Value Reference

Molecular Formula C6H11N [1][2][3][4][5]

Molecular Weight 97.16 g/mol [1][2][4]

CAS Number 628-73-9 [1][2][3]

Appearance Colorless to light yellow liquid [1][2]

Table 2: Thermodynamic and Optical Properties of n-Hexanenitrile

Property Value Conditions Reference

Melting Point -80 °C (lit.) [2][6][7]

Boiling Point 161-164 °C (lit.) [2][6][7]

Density 0.809 g/mL at 25 °C (lit.) [2][6][7]

Refractive Index (n) 1.406 at 20 °C (lit.) [2][6][7]

Flash Point 43 °C (closed cup) [2]

Vapor Pressure 2.85 mmHg Not specified [8]

Table 3: Solubility of n-Hexanenitrile
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Solvent Solubility Notes Reference

Water
Limited solubility /

Very slightly soluble

The polar nitrile group

allows for some

interaction, but the

long hydrophobic

hydrocarbon chain

limits solubility.[1][9]

[1][2][9]

Ethanol Soluble [1][2]

Ether Soluble [1][2]

Nonpolar Solvents

(e.g., hexane,

benzene)

Highly soluble [9]

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical properties of

n-hexanenitrile.

The melting point of a substance is a critical indicator of its purity.[10][11] Pure compounds

typically exhibit a sharp melting point range, while impurities tend to lower and broaden this

range.[10][11]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of n-hexanenitrile is solidified by cooling. The solidified

sample should be dry and, if possible, in a powdered form.[12]

Loading the Capillary Tube: The open end of a capillary tube is pressed into the solidified

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end

to a height of 2-3 mm.[13][14]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube.[10] If using a Thiele tube, the capillary is attached to a thermometer.[10]

[14]
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Heating and Observation: The sample is heated. An initial rapid heating can be done to

determine an approximate melting point.[11][13][14] A second, more careful determination is

then performed with a fresh sample, heating slowly (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.[10][14]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire solid has turned into

a clear liquid is recorded as the end of the melting range.[10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[15] It is a characteristic physical property used for

identification.[15]

Methodology: Micro-Boiling Point (Capillary Method)

Apparatus Setup: A small amount (a few milliliters) of liquid n-hexanenitrile is placed into a

fusion tube.[16][17] A capillary tube, sealed at one end, is inverted and placed into the fusion

tube with the open end submerged in the liquid.[15][16]

Heating: The fusion tube assembly is heated, often in a heating block or a Thiele tube filled

with oil.[16][18] A thermometer is placed to measure the temperature of the liquid or vapor.

[16]

Observation: As the liquid is heated, a stream of bubbles will emerge from the capillary tube

as the trapped air and then the vapor of the substance escape.[15][18] The heating is

continued until a rapid and continuous stream of bubbles is observed.

Cooling and Data Recording: The heating is then stopped, and the apparatus is allowed to

cool. The stream of bubbles will slow down and stop. The moment the liquid begins to enter

the capillary tube, the vapor pressure inside the capillary is equal to the atmospheric

pressure. The temperature at this point is the boiling point of the liquid.[15][18]

Density is the mass of a substance per unit of volume and is a fundamental physical property.

[19]

Methodology: Pycnometer Method
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Weighing the Pycnometer: A clean, dry pycnometer (a glass flask with a specific, defined

volume) is weighed accurately on an analytical balance.[20]

Filling the Pycnometer: The pycnometer is filled with n-hexanenitrile. Care is taken to

ensure there are no air bubbles and that the liquid level is precisely at the calibration mark.

Weighing the Filled Pycnometer: The pycnometer filled with the liquid is weighed again.[20]

Calculation: The mass of the n-hexanenitrile is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the liquid by the known volume of the pycnometer.[20] The temperature

at which the measurement is made should be recorded.

The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of

light in that substance.[21] It is a valuable property for identifying and assessing the purity of

liquid samples.[22]

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of n-hexanenitrile are placed on the surface of the

measuring prism of the refractometer.

Measurement: The prisms are closed, and the light source is switched on. The user looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

Reading the Value: The refractive index is read directly from the instrument's scale. The

temperature should be controlled and recorded, as the refractive index is temperature-

dependent.

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[23]

Methodology: Saturation Method
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Sample Preparation: A known volume of the solvent (e.g., water) is placed in a container,

and its temperature is recorded and maintained.[23]

Addition of Solute: Small, pre-weighed amounts of n-hexanenitrile are incrementally added

to the solvent.[23]

Dissolution: After each addition, the mixture is stirred or agitated thoroughly to ensure

maximum dissolution.[23]

Observation of Saturation: The addition of n-hexanenitrile continues until a point is reached

where it no longer dissolves, and a separate phase is observed.

Quantification: The total mass of n-hexanenitrile that was added and dissolved is

determined. The solubility is then expressed as the mass of solute per volume or mass of the

solvent (e.g., g/100 mL) at that specific temperature.

Logical Workflow for Property Determination
The following diagram illustrates the relationship between the physical properties of n-

hexanenitrile and the standard experimental methods used for their determination.

Physical Properties of n-Hexanenitrile

Experimental Determination Methods

Molecular Weight Melting Point

Capillary Method (MP)

Boiling Point

Micro-Boiling Point

Density

Pycnometry

Refractive Index

Refractometry

Solubility

Saturation MethodMass Spectrometry

Click to download full resolution via product page

Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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